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Compound of Interest

Compound Name: Stigmatellin X

Cat. No.: B1233567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Stigmatellin X is a potent inhibitor of the quinol oxidation (Qo) site of the cytochrome bc1

complex in mitochondria and the cytochrome b6f complex in thylakoid membranes.[1] Its utility

in studying electron transport chains and as a potential antimicrobial agent makes the accurate

and safe preparation of stock solutions a critical first step in experimental workflows. This

document provides a detailed protocol for the preparation of a Stigmatellin X stock solution,

including its physicochemical properties, safety and handling guidelines, and recommended

storage conditions.

Physicochemical and Safety Data
A clear understanding of the properties and hazards of Stigmatellin X is essential for its safe

handling and use. The following table summarizes key quantitative data.
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Property Value Reference(s)

Molecular Formula C₂₈H₃₈O₆ [2]

Molecular Weight 470.6 g/mol [2]

Solubility
Soluble in ethanol and

methanol
[2]

Limited solubility in water [2]

Storage Temperature -20°C

Primary Hazard Fatal if swallowed

Experimental Protocol: Preparation of a 4 mM
Stigmatellin X Stock Solution in Ethanol
This protocol describes the preparation of a 4 mM stock solution of Stigmatellin X in ethanol, a

common solvent for this compound in research applications.[3][4][5][6]

Materials:

Stigmatellin X (solid powder)

Anhydrous Ethanol (≥99.5%)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, nitrile gloves, and a dust

mask or respirator.

Procedure:
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Safety Precautions: Before handling Stigmatellin X, ensure you are wearing the appropriate

PPE. All handling of the solid compound should be performed in a chemical fume hood to

avoid inhalation of the powder.

Calculating the Required Mass: To prepare 1 mL of a 4 mM stock solution, calculate the

required mass of Stigmatellin X using the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Mass (mg) = 4 mM x 1 mL x 470.6 g/mol / 1000 = 1.8824 mg

Weighing Stigmatellin X: Carefully weigh out approximately 1.88 mg of Stigmatellin X on a

calibrated analytical balance.

Dissolving in Ethanol: Transfer the weighed Stigmatellin X to a sterile microcentrifuge tube

or amber glass vial. Add 1 mL of anhydrous ethanol to the tube.

Mixing: Tightly cap the tube and vortex thoroughly until the Stigmatellin X is completely

dissolved. The solution should be clear and free of any particulate matter.

Labeling and Storage: Clearly label the tube with the compound name ("Stigmatellin X"),

concentration (4 mM), solvent (Ethanol), preparation date, and your initials. For long-term

storage, it is recommended to store the stock solution at -20°C.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of a Stigmatellin X stock

solution.
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Caption: Workflow for Stigmatellin X Stock Solution Preparation.
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Signaling Pathway and Logical Relationships
While Stigmatellin X does not have a signaling pathway in the traditional sense of cellular

communication, its mechanism of action involves the disruption of a critical biological process.

The diagram below illustrates the inhibitory effect of Stigmatellin X on the mitochondrial

electron transport chain.
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Caption: Inhibition of Electron Flow by Stigmatellin X.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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